N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide
• InChI: InChI=1S/C19H20N2O3/c1-12(2)10-18(22)20-15-11-13(8-9-16(15)23-3)19-21-14-6-4-5-7-17(14)24-19/h4-9,11-12H,10H2,1-3H3,(H,20,22)
• InChI Key: IDFMTUVZQRQGPY-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=C(C=CC(=C1)C2=NC3=CC=CC=C3O2)OC

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide, also known as BMB, is a chemical compound that has been extensively researched in recent years. It is a potent and selective inhibitor of the protein kinase CK2, which is involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis. In

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide inhibits the activity of the protein kinase CK2, which is involved in a variety of cellular processes, including cell growth, differentiation, and apoptosis. CK2 is overexpressed in many types of cancer, and its inhibition has been shown to inhibit the growth of cancer cells. This compound binds to the ATP-binding site of CK2, thereby preventing its activity.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It inhibits the growth of cancer cells, reduces inflammation, and protects neurons from oxidative stress. In addition, this compound has been shown to have anti-angiogenic properties, as it inhibits the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide has several advantages for lab experiments. It is a potent and selective inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in cellular processes. This compound is also easy to synthesize, which makes it readily available for research. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in some experiments. In addition, this compound can be toxic to cells at high concentrations, which can make it difficult to use in some assays.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide. One area of research is the development of this compound analogs with improved solubility and toxicity profiles. Another area of research is the identification of new therapeutic applications for this compound, such as in the treatment of neurodegenerative diseases. Finally, research could focus on the development of new methods for delivering this compound to cells and tissues, such as through the use of nanoparticles or liposomes.
Conclusion
In conclusion, this compound is a potent and selective inhibitor of CK2 that has a variety of potential therapeutic applications. It inhibits the growth of cancer cells, reduces inflammation, and protects neurons from oxidative stress. This compound has several advantages for lab experiments, such as its potency and selectivity, but also has some limitations, such as its solubility and toxicity. Future research could focus on the development of this compound analogs with improved properties and the identification of new therapeutic applications for this compound.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide can be synthesized using a variety of methods, including the reaction of 2-amino-5-methoxybenzoic acid with 2-methoxybenzoyl chloride, followed by the reaction with 3-methylbutyryl chloride. This method yields this compound with high purity and yield. Other methods include the reaction of 2-amino-5-methoxybenzoic acid with 2-methoxyphenylacetic acid, followed by the reaction with 3-methylbutyryl chloride. This method also yields this compound with high purity and yield.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-methylbutanamide has been extensively researched for its potential therapeutic applications. It has been shown to have anti-cancer properties, as it inhibits the growth of cancer cells in vitro and in vivo. This compound has also been shown to have anti-inflammatory properties, as it inhibits the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective properties, as it protects neurons from oxidative stress.